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Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the thermal stability and
decomposition profile of the azo dye, Disperse Red 167 (C.l. 11338). This document outlines
key thermal properties, details the experimental methodologies for thermal analysis, and
presents the known decomposition pathways and products. The information herein is intended
to support research and development activities where the thermal behavior of this dye is a
critical parameter.

Physicochemical Properties of Disperse Red 167

Disperse Red 167 is a single azo dye characterized by its deep red, powdered form. It is
primarily used in the dyeing of synthetic fibers, particularly polyester, via high-temperature
methods. A summary of its key physicochemical properties is presented in the table below.

Property Value

Molecular Formula C23H26CINsO7

Molecular Weight 519.93 g/mol

CAS Registry Number 61968-52-3 / 26850-12-4
Melting Point 120 °C

Maximum Absorption Wavelength (Amax) 525 nm
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Thermal Stability and Decomposition Analysis

The thermal stability of Disperse Red 167 is a crucial factor in its application, particularly in
high-temperature dyeing processes such as the hot melt method, which requires temperatures
exceeding 200 °C. The primary techniques used to evaluate its thermal properties are
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Quantitative Thermal Analysis Data

While a complete TGA/DSC dataset for pure Disperse Red 167 is not readily available in the
public domain, analysis of polyester fabrics dyed with Disperse Red 167 provides valuable
insights into its thermal behavior. The presence of the dye has been shown to influence the
thermal degradation of the polymer.

Analytical Technique Parameter Observation

Onset Decomposition

TGA Temperature (Dyed PET ~403.9 °C
Fabric)
_ Not explicitly available for the
DSC Melting Temperature (Tm)
pure dye.
DSC Glass Transition Temperature Not explicitly available for the
(Tg) pure dye.

It has been noted that treatment with supercritical CO2 at temperatures above 120 °C can lead
to a shift in the thermal decomposition temperatures to lower values.[1]

Pyrolysis and Decomposition Products

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) has been employed to identify
the thermal decomposition products of Disperse Red 167. The primary degradation
mechanism involves the scission of the azo bond (N=N) and carbon-oxygen (C-O) bonds.[2][3]

The main pyrolysis products identified at different temperatures are summarized below.
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Pyrolysis Temperature Major Decomposition Products

420 °C Acetic acid, 1-amino-2-chloro-4-nitrobenzene
Acetic acid, 1-amino-2-chloro-4-nitrobenzene,

600 °C

Carbon dioxide

The presence of carbon dioxide at higher temperatures suggests further degradation of the
initial pyrolysis products.[2]

Experimental Protocols

The following sections detail standardized methodologies for the thermal analysis of azo dyes
like Disperse Red 167.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of the dye by measuring
mass loss as a function of temperature.

Instrumentation and Materials:

o Thermogravimetric Analyzer: A calibrated TGA instrument.
o Sample: 3-10 mg of high-purity Disperse Red 167 powder.
e Crucible: Inert sample pans (e.g., alumina, platinum).

e Purge Gas: High-purity nitrogen or argon at a constant flow rate (e.g., 20-50 mL/min) to
maintain an inert atmosphere and prevent oxidative degradation.

Procedure:
o Sample Preparation: Accurately weigh the dye sample into a tared TGA crucible.

 Instrument Setup: Place the crucible in the TGA furnace and purge with the inert gas for a
sufficient time to ensure an oxygen-free environment.
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e Thermal Program:
o Equilibrate the sample at a starting temperature near ambient (e.g., 30 °C).

o Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature sufficient for
complete decomposition (e.g., 800 °C).

o Data Acquisition: Continuously record the sample mass as a function of temperature. The
output will be a thermogram (mass vs. temperature) and its derivative (DTG curve), showing
the rate of mass loss.

Differential Scanning Calorimetry (DSC)

Obijective: To identify thermal transitions such as melting point (Tm) and glass transition
temperature (Tg) by measuring the heat flow into or out of a sample as a function of
temperature.

Instrumentation and Materials:

Differential Scanning Calorimeter: A calibrated DSC instrument.

Sample: 1-15 mg of high-purity Disperse Red 167 powder.

Crucible: Aluminum pans and lids.

Purge Gas: High-purity nitrogen or argon at a constant flow rate.

Procedure:

o Sample Preparation: Accurately weigh the dye sample into a DSC pan and hermetically seal
it. Prepare an empty, sealed pan as a reference.

¢ Instrument Setup: Place the sample and reference pans in the DSC cell and purge with the
inert gas.

e Thermal Program:

o Equilibrate the sample at a starting temperature (e.g., 25 °C).
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o Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature above the expected
melting point.

o Cool the sample at a controlled rate.

o Reheat the sample at the same controlled rate.

» Data Acquisition: Record the differential heat flow between the sample and the reference as
a function of temperature.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)

Objective: To identify the volatile and semi-volatile products of thermal decomposition.

Instrumentation and Materials:

Pyrolyzer: Coupled directly to a GC-MS system.

Sample: A small amount of Disperse Red 167 powder.

Gas Chromatograph (GC): Equipped with a suitable capillary column (e.g., 5% phenyl-
methylpolysiloxane).

Mass Spectrometer (MS): Capable of electron ionization (El).
Procedure:

» Pyrolysis: The sample is rapidly heated to a specific temperature (e.g., 420 °C and 600 °C)
in an inert atmosphere within the pyrolyzer.[2]

o Chromatographic Separation: The resulting pyrolysis products are swept into the GC column,
where they are separated based on their boiling points and polarity. A typical temperature
program would be to hold at 40°C for 5 minutes, then ramp up to 300°C at 10°C/minute and
hold for 10 minutes.[2]

e Mass Spectrometric Detection: As the separated components elute from the GC column,
they are ionized and fragmented in the mass spectrometer. The resulting mass spectra are
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used to identify the individual compounds by comparison with spectral libraries.

Visualizations

Experimental Workflow for Thermal Analysis
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Caption: General experimental workflow for TGA and DSC analysis.

Proposed Thermal Decomposition Pathway
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Caption: Proposed thermal decomposition pathway of Disperse Red 167.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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